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Compound of Interest

Compound Name:
Ethyl 7-aminoheptanoate

hydrochloride

Cat. No.: B144462 Get Quote

Essential Safety and Handling Guide for Ethyl 7-
aminoheptanoate hydrochloride
This guide provides critical safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with Ethyl 7-aminoheptanoate
hydrochloride (CAS No: 29840-65-1). Adherence to these protocols is essential for ensuring

laboratory safety and regulatory compliance.

Chemical and Physical Properties
The following table summarizes the key quantitative data for Ethyl 7-aminoheptanoate
hydrochloride.
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Property Value

CAS Number 29840-65-1[1]

Molecular Formula C9H20ClNO2[1][2]

Molecular Weight 209.71 g/mol [1][2]

Appearance Solid, Off-White to Pale Red[2]

Melting Point 119-122°C[2]

Boiling Point 269.8°C at 760 mmHg[3]

Solubility Slightly soluble in Methanol and Water[2]

Storage Temperature Room Temperature, under inert atmosphere[2]

Hazard Identification and Personal Protective
Equipment (PPE)
Ethyl 7-aminoheptanoate hydrochloride and similar compounds are classified with several

potential hazards. The GHS classifications for a closely related compound, Methyl 7-
aminoheptanoate hydrochloride, include Acute oral toxicity (Category 4), Skin irritation

(Category 2), Serious eye irritation (Category 2A), and potential for respiratory irritation

(Specific target organ toxicity, single exposure, Category 3).[4][5]

Recommended Personal Protective Equipment (PPE)
To mitigate risks, the following PPE and engineering controls are mandatory when handling this

chemical.

Engineering Controls:

Fume Hood: All work with this chemical should be conducted in a properly functioning

chemical fume hood to minimize inhalation exposure.[3]

Eyewash Stations and Safety Showers: Ensure that eyewash stations and safety showers

are readily accessible and in close proximity to the workstation.[6]
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Personal Protective Equipment:

Eye and Face Protection: Wear chemical safety goggles or glasses that meet OSHA's 29

CFR 1910.133 or European Standard EN166 regulations.[6][7]

Skin Protection:

Gloves: Wear chemical-resistant gloves.

Clothing: A laboratory coat or appropriate protective clothing is required to prevent skin

contact.[3][7]

Respiratory Protection: Under normal use conditions with adequate ventilation (i.e., in a fume

hood), specific respiratory protection is not typically required.[7]

Operational and Disposal Plans
Strict adherence to the following procedural guidelines for handling, storage, and disposal is

crucial for maintaining a safe laboratory environment.

Safe Handling Protocol
Qualification: Only personnel properly qualified in the handling of potentially hazardous

chemicals should work with this substance.[3]

Ventilation: Always handle the material inside a chemical fume hood.[3]

Avoid Contact: Take measures to prevent contact with skin, eyes, and clothing.[5][7] Avoid

breathing in dust or aerosols.[4]

Hygiene: Wash hands thoroughly after handling the product and before breaks.[3][6] Do not

eat, drink, or smoke in the work area.[4]

Ignition Sources: Keep the chemical away from heat, sparks, and open flames.[3]

Storage Protocol
Container: Store in a tightly closed, properly labeled container.[5][7]
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Environment: Keep the container in a cool, dry, and well-ventilated area.[6][7]

Incompatibilities: Store away from strong oxidizing agents, strong acids, and strong bases.[4]

Disposal Protocol
Classification: Chemical waste generators must determine if a discarded chemical is

classified as hazardous waste according to US EPA guidelines (40 CFR 261.3) and consult

state and local regulations for complete and accurate classification.[5]

Procedure: Dispose of the contents and container at an approved waste disposal plant.[4][5]

Drains: Do not empty the substance into drains or allow it to enter water courses.[3][7]

Emergency Procedures
Immediate and appropriate responses to emergencies such as spills or personnel exposure are

critical.

First-Aid Measures
Eye Contact: Immediately flush eyes with plenty of water for several minutes, removing

contact lenses if present and easy to do. If eye irritation persists, seek medical attention.[4]

[5]

Skin Contact: Should skin contact occur, wash the affected area with plenty of soap and

water. Remove contaminated clothing and wash it before reuse. If skin irritation occurs, get

medical advice.[4][5]

Inhalation: Move the person to fresh air and keep them in a position comfortable for

breathing. If the person feels unwell or breathing is difficult, call a poison center or doctor.[4]

[5]

Ingestion: Wash out the mouth with water. Do NOT induce vomiting. Seek immediate

medical attention.[4]

Accidental Release (Spill) Protocol
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Evacuate: Evacuate non-essential personnel from the spill area.

Ventilate: Ensure the area is well-ventilated.

Equip: Don full personal protective equipment (gloves, goggles, lab coat).[4]

Contain: Prevent further leakage or spillage if it is safe to do so.[4][5]

Absorb: Use an inert, non-combustible absorbent material (e.g., sand, diatomite, universal

binder) to soak up the spill.[4]

Collect: Carefully sweep or vacuum the absorbed material into a suitable, closed container

for disposal.[5][7]

Decontaminate: Clean the spill area and any contaminated equipment.

Dispose: Dispose of the waste material in accordance with institutional and regulatory

guidelines.[5]

Visualization of Spill Response Workflow
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Immediate Actions

Containment & Cleanup

Final Steps
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Caption: Workflow for managing a chemical spill.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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